(E)-1-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C20H19N5OS/c26-20(9-6-16-4-3-15-27-16)25-13-11-24(12-14-25)19-8-7-18(22-23-19)17-5-1-2-10-21-17/h1-10,15H,11-14H2/b9-6+
• InChI Key: XIWTYAXFXVLHDO-RMKNXTFCSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)C(=O)C=CC4=CC=CS4
• Isomeric SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)C(=O)/C=C/C4=CC=CS4
• Molecular Formula: C20H19N5OS
• Molecular Weight: 377.5 g/mol

Description

(E)-1-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H19N5OS and its molecular weight is 377.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antihistaminic and Anti-inflammatory Activities : A study described the synthesis of fused pyridazines with cyclic amines, highlighting compounds that exhibited both antihistaminic activity and an inhibitory effect on eosinophil chemotaxis. These compounds, particularly when incorporating a benzhydryl group and a suitable spacer, demonstrated potential as therapeutic agents for conditions like atopic dermatitis and allergic rhinitis due to their dual activity profile (Gyoten et al., 2003).

• Anticancer Activity : The efficient synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity was reported, highlighting the potential of such compounds in targeting various cancer types. The study underscores the role of structural modifications in enhancing the therapeutic efficacy of these molecules (Kumar et al., 2013).

• Antioxidant and Anti-inflammatory Properties : The synthesis of novel pyrimidine-2-thiol, pyrazole, and pyran derivatives starting from chalcones demonstrated potent anti-inflammatory and antioxidant activities. These findings suggest the therapeutic potential of these compounds in managing oxidative stress and inflammation-related disorders (Shehab et al., 2018).

• Anticonvulsant Properties : Research on the structural and electronic properties of anticonvulsant drugs, including substituted pyridazines and triazines, provided insights into their mechanism of action. The studies indicate that specific structural features contribute to their efficacy in managing convulsive disorders (Georges et al., 1989).